Cas no 1099609-05-8 (4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde)

• Product Name: 4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde
• CAS No: 1099609-05-8
• MF: C₁₀H₇BrO₂
• MW: 239.065382242203
• MDL: MFCD11651808
• CID: 2114265
• PubChem ID: 86695885
• Update Time: 2025-06-08

4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(prop-2-ynyloxy)benzaldehyde
• JSLHZAOJNYLMKD-UHFFFAOYSA-N
• FCH5261578
• 4-Bromo-2-prop-2-ynyloxy-benzaldehyde
• Benzaldehyde, 4-bromo-2-(2-propyn-1-yloxy)-
• CID 86695885
• 4-Bromo-2-(2-propyn-1-yloxy)benzaldehyde
• 4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde

• MDL： MFCD11651808
• Inchi： 1S/C10H7BrO2/c1-2-5-13-10-6-9(11)4-3-8(10)7-12/h1,3-4,6-7H,5H2
• InChI Key： JSLHZAOJNYLMKD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1)OCC#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• Boiling Point: 338.5±37.0 °C(Predicted)

Additional information on 4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde

Recent Advances in the Application of 4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde (CAS: 1099609-05-8) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde (CAS: 1099609-05-8) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This aromatic aldehyde derivative, featuring both a bromo substituent and a propargyl ether moiety, has demonstrated significant potential in the synthesis of bioactive molecules and the development of novel therapeutic agents. Recent studies have highlighted its utility in click chemistry reactions, where the alkyne group enables efficient conjugation with azide-containing biomolecules, facilitating the creation of targeted drug delivery systems and diagnostic probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde as a key intermediate in the synthesis of novel kinase inhibitors. The bromo substituent allowed for further functionalization through palladium-catalyzed cross-coupling reactions, while the propargyl group served as a handle for subsequent bioconjugation. This dual functionality enabled the rapid generation of a diverse library of compounds with improved selectivity profiles against specific cancer targets. The study reported several derivatives showing nanomolar potency against EGFR mutants while maintaining excellent selectivity over wild-type EGFR.

Another significant application was reported in the field of antimicrobial research, where 4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde served as a precursor for the development of quorum sensing inhibitors. The 2022 Nature Communications paper demonstrated that derivatives of this compound could effectively disrupt bacterial communication pathways in Pseudomonas aeruginosa, reducing biofilm formation and virulence factor production without exerting direct bactericidal pressure. This approach presents a promising strategy to combat antibiotic resistance, as it minimizes the selective pressure that drives resistance development.

The compound's unique structural features have also found applications in materials science. A recent ACS Applied Materials & Interfaces publication (2023) described its use in the development of self-assembling molecular scaffolds for drug delivery. The aldehyde group provided a reactive site for imine formation with amine-containing polymers, while the alkyne group enabled subsequent functionalization with targeting ligands through copper-catalyzed azide-alkyne cycloaddition (CuAAC). This modular approach allowed for the creation of stimuli-responsive nanocarriers with precise control over drug release profiles.

From a synthetic chemistry perspective, 4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde has proven valuable in multicomponent reactions. A 2023 Organic Letters report detailed its use in a novel one-pot synthesis of benzofuran derivatives, where it participated in both Sonogashira coupling and subsequent cyclization reactions. The resulting heterocyclic compounds exhibited promising fluorescence properties, suggesting potential applications in bioimaging and sensor development.

Ongoing research continues to explore the full potential of this versatile building block. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) development, where its dual functionality enables simultaneous attachment to both target protein binders and E3 ligase recruiters. Preliminary results presented at the 2023 American Chemical Society National Meeting showed promising degradation activity against challenging drug targets, including transcription factors previously considered undruggable.

As research progresses, 4-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde (CAS: 1099609-05-8) continues to demonstrate its value as a multifunctional intermediate in drug discovery and chemical biology. Its unique combination of reactive handles provides researchers with unprecedented flexibility in molecular design, enabling rapid exploration of chemical space and accelerating the development of novel therapeutic agents. Future studies will likely uncover additional applications for this compound as its utility in diverse areas of research becomes increasingly apparent.